2-(1-Fluorocyclobutyl)ethanol

• IUPAC Name: 2-(1-fluorocyclobutyl)ethanol
• InChI: InChI=1S/C6H11FO/c7-6(4-5-8)2-1-3-6/h8H,1-5H2
• InChI Key: VBQNHCGEMDRNGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CCO)F
• Molecular Formula: C6H11FO
• Molecular Weight: 118.15 g/mol

Description

“2-(1-Fluorocyclobutyl)ethanol” is a chemical compound with the molecular formula C6H11FO. Its average mass is 118.149 Da and its monoisotopic mass is 118.079391 Da.

Molecular Structure Analysis

The molecular structure of “2-(1-Fluorocyclobutyl)ethanol” consists of a cyclobutyl ring with a fluorine atom attached to one of the carbon atoms. An ethanol group is attached to the same carbon atom.

Scientific Research Applications

Enantioselective Synthesis and Chiral Recognition

A study highlights the enantioselective synthesis of (S)-(-)-1-(4-Fluorophenyl)ethanol, an intermediate in creating antagonists for the CCR5 chemokine receptor, which could be protective against HIV infection. This synthesis utilizes Daucus carota cells for bioreduction, offering insights into the role of substituents in chiral recognition of molecular complexes, significant for pharmaceutical development (ChemChemTech, 2022).

Crystallography and Material Characterization

Research on 1-(p-fluorophenyl)-2-(α-pyridyl)ethanol and its dehydration compound demonstrates the compound's crystal structure, providing vital information for material science applications. This study showcases how intermolecular hydrogen bonding influences material properties, relevant for designing new materials and understanding molecular interactions (The Open Crystallography Journal, 2008).

Antiviral and Antitumoral Agents

Cyclobutyl nucleoside analogues, synthesized using precursors related to 2-(1-Fluorocyclobutyl)ethanol, show significant activity against respiratory syncytial virus and moderate activity against vaccinia virus. These findings are crucial for developing new antiviral and antitumoral drugs, highlighting the compound's role in synthesizing bioactive molecules (Chemical & Pharmaceutical Bulletin, 2001).

Environmental Studies

A study on perfluorinated chemicals in the Arctic atmosphere identifies the presence of fluorotelomer alcohols (FTOHs) and perfluoroalkyl sulfonamido ethanols (PFASs), derived from commercial chemicals similar to 2-(1-Fluorocyclobutyl)ethanol. This research is vital for understanding the environmental impact and accumulation of fluorinated compounds in remote regions (Environmental Science & Technology, 2006).

Controlled Release of Bioactives

Development of chitosan films for controlled release of 2-phenyl ethanol, utilizing cyclodextrin inclusion complexes, demonstrates the potential of 2-(1-Fluorocyclobutyl)ethanol derivatives in food preservation and packaging. This application underscores the compound's role in developing new materials for sustained release of bioactive compounds (Food Hydrocolloids, 2020).

Future Directions

While specific future directions for “2-(1-Fluorocyclobutyl)ethanol” are not available, there is a growing interest in the use of ethanol and related compounds in the production of biofuels.